2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one

• Molecular Formula: C13H16FNO
• Molecular Weight: 221.27 g/mol
• IUPAC Name: 2-(aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one
• InChI: InChI=1S/C13H16FNO/c14-11-5-3-10(4-6-11)8-13(9-15)7-1-2-12(13)16/h3-6H,1-2,7-9,15H2
• InChI Key: OTMCKAUGMQNWCK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C(C1)(CC2=CC=C(C=C2)F)CN

Description

2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one is a cyclopentanone derivative featuring an aminomethyl group and a 4-fluorobenzyl substituent. Its molecular formula is C₁₃H₁₆FNO, with a molecular weight of 221.27 g/mol (calculated).

Biological Activity

2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one, with the CAS number 1823824-06-1, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, including its mechanism of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C13H16FNO
• Molecular Weight : 221.27 g/mol
• CAS Number : 1823824-06-1

The biological activity of 2-(aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one is primarily attributed to its structural features, particularly the presence of the fluorophenyl moiety and the amine group. These components are thought to interact with various biological targets, including enzymes and receptors involved in cell signaling pathways.

Structure-Activity Relationship (SAR)

Research indicates that modifications to the phenyl ring influence the compound's potency. Electron-withdrawing groups (like fluorine) enhance lipophilicity, potentially improving membrane permeability and binding affinity to target sites.

Antitumor Activity

Recent studies have shown that compounds similar to 2-(aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one exhibit significant cytotoxic effects against various cancer cell lines. For instance, derivatives with similar structures have demonstrated IC50 values in the low micromolar range against breast cancer cells (MCF-7) and lung cancer cells (A549) .

Compound	Cell Line	IC50 (µM)
Compound A	MCF-7	1.61 ± 1.92
Compound B	A549	1.98 ± 1.22
2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one	TBD	TBD

Antimicrobial Activity

The compound has also been evaluated for antimicrobial properties. Preliminary results suggest that it possesses moderate antibacterial activity against Gram-positive bacteria, with minimum inhibitory concentrations (MIC) comparable to standard antibiotics .

Pathogen	MIC (µg/mL)
Staphylococcus aureus	46.9
Escherichia coli	TBD

Case Studies

• Case Study on Anticancer Properties :
  A study investigated the effects of a series of cyclopentanone derivatives, including our compound, on cancer cell proliferation. The findings indicated that these compounds could induce apoptosis in cancer cells through the activation of caspase pathways [
• Antimicrobial Efficacy :
  Another research project focused on synthesizing derivatives of phenylthiazole and their antimicrobial activities. The results highlighted that compounds with similar structural motifs to 2-(aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one showed promising results against multi-drug resistant strains [

Comparison with Similar Compounds

Aminomethyl Group vs. Alkylamino Groups

• The aminomethyl group in the target compound may enhance polarity and hydrogen-bonding capacity compared to alkylamino substituents in cathinones like 4-CMC. This could influence receptor affinity or metabolic stability .
• Alkylamino groups (e.g., methylamino in 4-CMC) are associated with increased psychostimulant effects due to dopamine reuptake inhibition, whereas the aminomethyl group’s role remains uncharacterized .

Fluorophenyl vs. Chlorophenyl Substituents

• The 4-fluorophenylmethyl group in the target compound and FUB-AMB may improve metabolic stability compared to chlorophenyl groups (e.g., 4-CMC), as fluorine is less prone to oxidative degradation. This could prolong CNS activity .

Ketone Backbone Variations

• The cyclopentanone core in the target compound differs from the pentanone backbone of 4-methyl-1-phenyl-2-pentanone, which lacks functional groups for receptor interaction. This highlights the importance of the aminomethyl and fluorophenyl groups in bioactivity .

Research Findings and Implications

• Fluorinated analogs like FUB-AMB are linked to severe toxicity due to high receptor affinity .
• Detection Gaps: Unlike 4-CMC and FUB-AMB, which were detected in human intoxication cases, the target compound lacks reported prevalence data. This may reflect its novelty or restricted use in illicit markets .